Cas no 2138133-21-6 (3-Furancarboxylic acid, 2,5-dipropyl-)

• Product Name: 3-Furancarboxylic acid, 2,5-dipropyl-
• CAS No: 2138133-21-6
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 5259591
• Update Time: 2025-06-11

3-Furancarboxylic acid, 2,5-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2,5-dipropyl-

• Inchi： 1S/C11H16O3/c1-3-5-8-7-9(11(12)13)10(14-8)6-4-2/h7H,3-6H2,1-2H3,(H,12,13)
• InChI Key： QJXHUOJIDHGDFR-UHFFFAOYSA-N
• SMILES： O1C(CCC)=CC(C(O)=O)=C1CCC

Additional information on 3-Furancarboxylic acid, 2,5-dipropyl-

Introduction to 3-Furancarboxylic acid, 2,5-dipropyl- (CAS No. 2138133-21-6)

3-Furancarboxylic acid, 2,5-dipropyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2138133-21-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the furan derivatives family, characterized by a five-membered heterocyclic ring containing an oxygen atom. The presence of propyl substituents at the 2- and 5-positions introduces unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The structural motif of 3-Furancarboxylic acid, 2,5-dipropyl- encompasses a carboxylic acid functional group at the 3-position of the furan ring. This arrangement not only influences its solubility and reactivity but also enhances its potential as a building block for more complex molecules. The propyl groups contribute to increased lipophilicity, which can be advantageous for membrane permeability and bioavailability in pharmaceutical formulations.

In recent years, furan derivatives have been extensively studied due to their diverse biological activities. The 2,5-dipropyl substitution pattern on the furan ring imparts specific interactions with biological targets, making this compound a valuable scaffold for drug design. Researchers have explored its potential in inhibiting various enzymes and receptors implicated in metabolic disorders, inflammation, and cancer.

One of the most compelling aspects of 3-Furancarboxylic acid, 2,5-dipropyl- is its versatility in chemical modifications. The carboxylic acid group can be readily converted into esters, amides, or other derivatives, enabling the synthesis of novel compounds with tailored properties. This flexibility has been exploited in the development of enzyme inhibitors and prodrugs designed to enhance therapeutic efficacy.

Recent studies have highlighted the pharmacological relevance of 3-Furancarboxylic acid, 2,5-dipropyl- in modulating biological pathways. For instance, researchers have demonstrated its ability to interact with poly(ADP-ribose) polymerase (PARP) enzymes, which are involved in DNA repair and stress responses. Inhibitors targeting PARP have shown promise in treating conditions such as cancer and neurodegenerative diseases. The unique structural features of this compound may provide insights into developing more potent and selective PARP inhibitors.

The synthesis of 3-Furancarboxylic acid, 2,5-dipropyl- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques are crucial for producing derivatives with enhanced biological activity and reduced side effects.

In addition to its role as an intermediate in drug synthesis, 3-Furancarboxylic acid, 2,5-dipropyl- has been investigated for its potential applications in materials science. Its ability to form coordination complexes with metal ions has led to the development of novel catalysts and functional materials. These complexes exhibit unique electronic properties that can be exploited in optoelectronic devices and sensors.

The growing interest in 3-Furancarboxylic acid, 2,5-dipropyl- underscores its significance as a versatile chemical entity. As research progresses, new applications and derivatives are likely to emerge, further expanding its utility in pharmaceuticals and beyond. The combination of its structural features and biological relevance positions this compound as a cornerstone in modern chemical biology.

Future directions in the study of 3-Furancarboxylic acid, 2,5-dipropyl- may include exploring its interactions with other biological targets and developing innovative synthetic strategies for its derivatives. Collaborative efforts between chemists and biologists will be essential to unlock the full potential of this compound and translate laboratory findings into clinical applications.

In conclusion,3-Furancarboxylic acid, with the CAS No.2138133-21-6, represents a fascinating example of how structural modifications can influence biological activity and material properties. Its unique combination of features makes it a valuable asset in drug discovery and materials science alike.